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Compound of Interest

Chloro(chloromethyl)dimethylsilan
Compound Name:
e

Cat. No.: B161097

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloro(chloromethyl)dimethylsilane, also known by synonyms such as
(Chloromethyl)dimethylchlorosilane and CMDMCS, is a versatile organosilicon compound with
the chemical formula C3HsClI2Si.[1] Its unique bifunctional nature, featuring both a reactive
chloromethyl group and a chlorosilyl group, makes it a valuable intermediate in a wide array of
chemical syntheses.[2] This compound serves as a critical building block in the production of
silicone polymers, silane coupling agents, and various functionalized silanes.[2] Its applications
span across materials science, organic synthesis, and the development of specialty chemicals
for industries including pharmaceuticals, electronics, and construction.[2]

Physicochemical Properties

The key quantitative data for Chloro(chloromethyl)dimethylsilane are summarized in the
table below for easy reference and comparison.
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Property Value

Molecular Weight 143.08 g/mol [1]

CAS Number 1719-57-9[1]

Molecular Formula CsHsCl2Si[1]

Density 1.086 g/mL at 25 °C

Boiling Point 114 °C at 752 mmHg
Melting Point <0 °C[3]

Refractive Index n20/D 1.437

Flash Point 22 °C (71.6 °F) - closed cup
Vapor Pressure 25.6 mmHg at 25 °CJ3]

Synthesis and Experimental Protocols

Chloro(chloromethyl)dimethylsilane can be synthesized through various methods, most
notably via the chlorination of chlorotrimethylsilane.

Experimental Protocol: Synthesis via Chlorination of
Chlorotrimethyisilane

This protocol is based on the chlorination of chlorotrimethylsilane using sulphuryl chloride with
a radical initiator.

Materials:

Chlorotrimethylsilane (27.2 g, 0.25 M)

Sulphuryl chloride (33.8 g, 0.25 M)

Benzoyl peroxide (initiator, 2 x 0.2 g)

500 mL two-necked flask
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e Magnetic stirrer

o Condenser

e Heating mantle

e Calcium chloride guard tube
« Distillation apparatus
Procedure:

o Set up the 500 mL two-necked flask with a magnetic stirrer, condenser, and a calcium
chloride guard tube to protect from atmospheric moisture.

e Add chlorotrimethylsilane (27.2 g) and sulphuryl chloride (33.8 g) to the flask.
o Heat the reaction mixture to reflux using the heating mantle.

e Once refluxing, add benzoyl peroxide (0.2 g) to the solution. Add a second portion (0.2 g)
after a 2-hour interval.

» Continue to heat the solution under reflux for an additional 10 hours.
» After the reaction period, allow the mixture to cool to room temperature.
o Assemble the distillation apparatus and carefully distill the reaction mixture.

o Collect the fraction boiling at 114-116 °C, which is the desired product,
Chloro(chloromethyl)dimethylsilane. The reported yield for this method is approximately
43%. Unreacted chlorotrimethylsilane may be recovered at its boiling point of 57-58 °C.

Below is a diagram illustrating the logical workflow of the synthesis process.
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Synthesis Workflow of Chloro(chloromethyl)dimethylsilane
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Synthesis Workflow Diagram

Applications in Research and Development
Chloro(chloromethyl)dimethylsilane is a key reagent with diverse applications:
 Silicone Polymer Synthesis: It is a fundamental precursor in preparing polydimethylsiloxane

and other silicone-based polymers. The chloromethyl group allows for further
functionalization, enabling the creation of materials with tailored properties.[1]
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Silane Coupling Agents: This compound is used to produce silane coupling agents that
enhance adhesion between organic polymers and inorganic substrates like glass and
metals.[2] This is crucial in the manufacturing of advanced composite materials for the
automotive and aerospace industries.

Surface Modification: Researchers utilize it to modify surfaces, imparting properties such as
hydrophobicity and improved chemical resistance. This is valuable for developing specialized
coatings and sealants.

Organic Synthesis Intermediate: The dual reactivity of the molecule makes it an important
intermediate for synthesizing a variety of organosilicon compounds used in pharmaceuticals
and agrochemicals.[2][4] For instance, it reacts with pyrrole derivatives to form novel
silylated heterocycles.[4]

Spectroscopic Data

The structural identity of Chloro(chloromethyl)dimethylsilane can be confirmed by Nuclear
Magnetic Resonance (NMR) spectroscopy.

e 1H NMR: In a spectrum recorded in carbon tetrachloride (CCls), the following characteristic
chemical shifts are observed:

o Asinglet at approximately & 0.55 ppm corresponding to the six protons of the two methyl
groups (-Si(CHs)2).[5]

o Asinglet at approximately & 2.89 ppm corresponding to the two protons of the
chloromethyl group (-CH2ClI).[5]

Safety and Handling

Chloro(chloromethyl)dimethylsilane is a hazardous chemical and must be handled with
appropriate safety precautions.

e Hazards: It is a highly flammable liquid and vapor (H225). It is harmful if swallowed (H302)
and causes severe skin burns and eye damage (H314). The compound reacts violently with
water and is moisture-sensitive.[6]
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 Precautionary Measures:

(¢]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

[¢]

Use only outdoors or in a well-ventilated area, preferably under a chemical fume hood.[7]

[6]

[e]

Store in a dry, cool, and well-ventilated place under an inert atmosphere (e.g., nitrogen).[6]
Keep the container tightly closed.[6]

e First Aid:

[e]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[6][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[7][8]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

o Inhalation: Remove the person from exposure to fresh air. If not breathing, give artificial
respiration. Seek medical attention.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b161097#chloro-chloromethyl-dimethylsilane-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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